Cas no 4066-99-3 (Ethyl 6-cyclohexylhexanoate)
Ethyl 6-cyclohexylhexanoate structure
Product Name:Ethyl 6-cyclohexylhexanoate
CAS No:4066-99-3
MF:C14H26O2
MW:226.355044841766
CID:926055
PubChem ID:347745
Update Time:2025-04-19
Ethyl 6-cyclohexylhexanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-cyclohexylhexanoate
- 6-cyclohexyl-hexanoic acid ethyl ester
- 6-Cyclohexyl-hexansaeure-aethylester
- 6-Cyclohexyl-hexansaeure-ethylester
- AC1L880E
- NSC406574
- DILSTQZMDHFZQK-UHFFFAOYSA-N
- SCHEMBL16060975
- 4066-99-3
- DTXSID90324383
- NSC-406574
-
- Inchi: 1S/C14H26O2/c1-2-16-14(15)12-8-4-7-11-13-9-5-3-6-10-13/h13H,2-12H2,1H3
- InChI Key: DILSTQZMDHFZQK-UHFFFAOYSA-N
- SMILES: O(CC)C(CCCCCC1CCCCC1)=O
Computed Properties
- Exact Mass: 226.19338
- Monoisotopic Mass: 226.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- LogP: 4.08030
Ethyl 6-cyclohexylhexanoate Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
4066-99-3 (Ethyl 6-cyclohexylhexanoate) Related Products
- 109-19-3(Butyl 3-methylbutanoate)
- 106-27-4(Isopentyl butyrate)
- 1341-38-4(6-Methylheptyl palmitate)
- 5870-68-8(Ethyl 3-Methylvalerate)
- 10138-59-7(1,2-Cyclohexanedicarboxylic Acid Diethyl Ester)
- 103-23-1(Bis(2-ethylhexyl)adipate)
- 14352-61-5(Methylcyclohexaneacetate)
- 557-00-6(propyl isovalerate)
- 659-70-1(Isopentyl 3-methylbutanoate)
- 2035-99-6(Isopentyl octanoate)
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